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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545 Get Quote

For researchers, scientists, and drug development professionals seeking the optimal material

for spring applications, a critical decision lies between copper beryllium and phosphor bronze.

While both are copper-based alloys, their performance characteristics diverge significantly,

impacting the reliability and longevity of critical components. This guide provides an in-depth

comparison of their mechanical, electrical, and corrosion-resistant properties, supported by

quantitative data and detailed experimental methodologies.

Executive Summary
Copper beryllium alloys, particularly C17200, exhibit superior strength, fatigue resistance, and

electrical conductivity compared to phosphor bronze alloys like C51000. This makes copper
beryllium the preferred choice for high-stress, high-cycle applications where performance is

paramount. However, phosphor bronze offers a more cost-effective solution with excellent

corrosion resistance, making it suitable for less demanding environments. The selection

between the two hinges on a thorough evaluation of the specific application's requirements for

strength, durability, conductivity, and environmental exposure.

Quantitative Performance Comparison
The following table summarizes the key performance metrics of Copper Beryllium (C17200)

and Phosphor Bronze (C51000) in tempers typically used for spring applications.
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Property Copper Beryllium (C17200) Phosphor Bronze (C51000)

Mechanical Properties

Tensile Strength 1280 - 1480 MPa[1] 324 - 965 MPa[1]

Yield Strength (0.2% Offset) 965 - 1205 MPa 180 - 550 MPa[1]

Modulus of Elasticity ~130 GPa[1] ~110 GPa[1]

Rockwell Hardness 36 - 45 HRC 80 - 93 HRB

Fatigue Strength (@ 10⁸

cycles)
~280 - 350 MPa ~195 MPa

Electrical Properties

Electrical Conductivity 22 - 28% IACS ~15% IACS[2]

Physical Properties

Operating Temperature Range -200°C to 205°C Up to 107°C (at high stress)[3]

Other Properties

Stress Relaxation Excellent resistance Moderate resistance[4]

Corrosion Resistance Good
Excellent, especially in marine

environments[1]

Relative Cost Higher Lower[1][5]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability. The following are detailed protocols for the key experiments cited:

Tensile and Yield Strength Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.

Methodology:
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Specimen Preparation: Flat, sheet-type specimens with a nominal thickness appropriate

for the material are prepared as per the dimensions specified in ASTM E8. For copper

alloy strips, the ends may be flattened to facilitate gripping and ensure fracture within the

gauge length[6][7].

Procedure: The specimen is mounted in a universal testing machine. An extensometer is

attached to the gauge section to measure elongation. A uniaxial tensile load is applied at a

controlled strain rate until the specimen fractures[8][9].

Data Acquisition: The load versus extension is continuously recorded. Tensile strength is

calculated as the maximum load divided by the original cross-sectional area. Yield

strength is determined using the 0.2% offset method from the stress-strain curve.

Hardness Testing
Standard: ASTM E18 - Standard Test Methods for Rockwell Hardness of Metallic Materials.

Methodology:

Procedure: The Rockwell hardness test is performed using a certified testing machine. For

the harder copper beryllium alloys, the Rockwell C scale (HRC) with a diamond indenter

and a 150 kgf major load is typically used. For the softer phosphor bronze, the Rockwell B

scale (HRB) with a 1/16-inch steel ball indenter and a 100 kgf major load is appropriate[1]

[2].

Measurement: The indenter is forced into the material under a preliminary minor load, and

the dial is set to zero. The major load is then applied for a specified dwell time and

removed, leaving the minor load. The Rockwell hardness number is read directly from the

machine's dial, which is based on the depth of indentation.

Fatigue Strength Testing
Standard: Based on principles outlined in ASTM E466 - Standard Practice for Conducting

Force Controlled Constant Amplitude Axial Fatigue Tests of Metallic Materials.

Methodology:
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Specimen Preparation: Specimens are precisely machined to avoid surface imperfections

that could act as stress concentrators.

Procedure: The test is conducted on a servohydraulic or electromagnetic resonance

testing machine. A sinusoidal cyclic load is applied to the specimen. For spring

applications, a tension-tension cycle with a specific stress ratio (R = minimum stress /

maximum stress) is often used. The test is run at a constant frequency until the specimen

fails or reaches a predetermined number of cycles (e.g., 10⁸ cycles).

Data Analysis: The maximum stress at which the material can endure the specified

number of cycles without failure is determined as the fatigue strength.

Stress Relaxation Testing
Standard: ASTM E328 - Standard Test Methods for Stress Relaxation for Materials and

Structures.

Methodology:

Procedure: A specimen is loaded to a predetermined initial stress level, typically a

percentage of its yield strength. The specimen is then held at a constant strain at a

specific temperature[10][11].

Measurement: The decrease in the load required to maintain the constant strain is

measured over time. The remaining stress is calculated as a percentage of the initial

stress. This test is crucial for spring applications where maintaining a constant force over

time is critical. Beryllium copper exhibits significantly lower stress relaxation than phosphor

bronze, especially at elevated temperatures[4].

Electrical Conductivity Measurement
Methodology:

Four-Point Probe Technique: This method is commonly used to accurately measure the

resistivity of a material. Four equally spaced, collinear probes are placed on the surface of

the material. A constant current is passed through the two outer probes, and the voltage is

measured between the two inner probes[12][13].
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Calculation: The sheet resistance is calculated from the measured current and voltage.

The electrical conductivity is the reciprocal of the resistivity and is typically expressed as a

percentage of the International Annealed Copper Standard (% IACS).

Corrosion Resistance Testing
Standard: ASTM B117 - Standard Practice for Operating Salt Spray (Fog) Apparatus.

Methodology:

Procedure: Specimens are placed in a closed test chamber and exposed to a continuous

indirect spray of a salt solution (typically 5% sodium chloride). The temperature within the

chamber is maintained at a constant level[14][15].

Evaluation: The specimens are periodically inspected for signs of corrosion, such as rust

or pitting. The time to the first appearance of corrosion and the extent of corrosion after a

set duration are used to evaluate the material's corrosion resistance. Phosphor bronze

generally exhibits superior resistance to corrosion, particularly in saline environments,

compared to standard copper beryllium alloys[1].

Material Selection Pathway
The choice between copper beryllium and phosphor bronze is a function of the application's

specific demands. The following diagram illustrates a logical decision-making pathway.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://westpak.com/testing-services/material-analysis/salt-spray-salt-fog/
https://infinitalab.com/astm/salt-spray-fog-testing-astm-b117/
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://chansmachining.com/how-to-test-the-hardness-of-copper/
https://www.benchchem.com/product/b1143545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Requirements Analysis

High Strength & Fatigue Life Critical?

High Electrical Conductivity Required?

Yes

Is Cost a Primary Constraint?

No

Harsh Corrosive Environment?

No

Select Copper Beryllium (e.g., C17200)

Yes

Select Phosphor Bronze (e.g., C51000)

Yes

Further Material Analysis Required

No Yes No

Click to download full resolution via product page

Material selection decision flow.

Conclusion
For demanding spring applications in research and development, where high strength,

excellent fatigue life, and superior electrical conductivity are critical, copper beryllium
(C17200) is the technically superior material. Its ability to withstand high stress and repeated

cycling while maintaining its mechanical and electrical properties makes it ideal for precision

instruments and reliable electronic components.

Conversely, for applications where cost is a significant driver and the mechanical demands are

less severe, phosphor bronze (C51000) presents a viable alternative. Its excellent corrosion
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resistance, particularly in marine and other harsh environments, is a key advantage.

Ultimately, a careful analysis of the operational stresses, environmental conditions, and budget

constraints will guide the optimal material selection for any given spring application. This guide

provides the foundational data and experimental context to support an informed decision-

making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide: Copper Beryllium vs. Phosphor
Bronze for Spring Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-
phosphor-bronze-in-spring-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-phosphor-bronze-in-spring-applications
https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-phosphor-bronze-in-spring-applications
https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-phosphor-bronze-in-spring-applications
https://www.benchchem.com/product/b1143545#performance-of-copper-beryllium-against-phosphor-bronze-in-spring-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

